6-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Specification

• CAS No.: 887454-01-5
• Molecular Formula: C24H27N7O
• Molecular Weight: 429.528
• IUPAC Name: 6-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-N-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C24H27N7O/c1-17-8-4-5-9-19(17)26-22-18-16-25-29(2)23(18)28-24(27-22)31-14-12-30(13-15-31)20-10-6-7-11-21(20)32-3/h4-11,16H,12-15H2,1-3H3,(H,26,27,28)
• Standard InChI Key: JGMVQOUPLUJUFC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC2=C3C=NN(C3=NC(=N2)N4CCN(CC4)C5=CC=CC=C5OC)C

Introduction

Synthesis and Preparation

The synthesis of pyrazolopyrimidine derivatives often involves multiple steps, including the formation of the pyrazolopyrimidine core and the incorporation of the piperazine ring. Common methods include cyclization reactions and substitution reactions.

Steps in Synthesis:

• Formation of the Piperazine Ring: Typically involves a Mannich reaction or similar condensation reactions.

• Construction of the Pyrazolopyrimidine Core: Involves cyclization under acidic or basic conditions.

• Substitution Reactions: Used to introduce specific functional groups, such as the 2-methoxyphenylpiperazine moiety.

Biological and Chemical Applications

Compounds with similar structures are often studied for their interactions with biological targets, such as enzymes and receptors. They may exhibit therapeutic potential, particularly in neurological disorders.

Application Area	Description
Chemistry	Used as building blocks for more complex molecules.
Biology	Investigated for interactions with enzymes and receptors.
Medicine	Potential therapeutic effects, especially in neurological disorders.

Research Findings and Future Directions

While specific research findings on 6-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-N-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine are not available, related compounds have shown promise in various scientific studies. Future research should focus on optimizing synthesis methods, exploring biological activity, and assessing potential therapeutic applications.

Given the lack of specific information on this compound, further investigation into its chemical properties, synthesis, and biological activity would be necessary to fully understand its potential applications and limitations.